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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the test methods used to evaluate the
flame retardancy of NOR116, a non-halogenated flame retardant. NOR116 is a monomeric N-
alkoxy hindered amine (NOR HAS) that functions as a flame retardant and UV stabilizer,
particularly in polyolefin applications such as fibers, nonwovens, and films.[1][2][3][4][5] It is
effective at low concentrations, typically between 0.5% and 1.5%.[4]

Mechanism of Action

NOR116 imparts flame retardancy primarily through a gas-phase radical scavenging
mechanism. During combustion, the N-alkoxy amine bond in NOR116 undergoes thermal
decomposition, generating stable nitroxyl radicals. These radicals are highly effective at
trapping and quenching the high-energy alkyl (Re) and peroxyl (ROOe) radicals that propagate
the combustion cycle in the gas phase. This interruption of the radical chain reaction
suppresses the flame and reduces the rate of burning.[6][7][8][9]

Quantitative Data Summary

The following table summarizes the flame retardancy performance of NOR116 in polypropylene
(PP) based on various standard test methods.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1143032?utm_src=pdf-interest
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://explore.azelis.com/en_US/us_case/flamestab-nor-116-ff-evp
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.scribd.com/document/58105521/Basf-flamestab-Nor-116
https://www.specialchem.com/polymer-additives/product/basf-flamestab-nor-116
https://www.scribd.com/document/58105521/Basf-flamestab-Nor-116
https://www.specialchem.com/polymer-additives/product/basf-flamestab-nor-116
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.researchgate.net/publication/223975281
https://www.researchgate.net/publication/244357827_Antioxidant_action_mechanisms_of_hindered_amine_stabilisers
https://www.researchgate.net/publication/276151975_Effect_and_mechanism_of_N-alkoxy_hindered_amine_on_the_flame_retardancy_UV_aging_resistance_and_thermal_degradation_of_intumescent_flame_retardant_polypropylene
https://longchangchemical.com/structure-principle-of-action-and-common-types-of-hals/
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

NOR116
Polymer . Other Test
] Concentrati o Result Reference
Matrix Additives Method
on (%)
PP nonwoven
None DIN 4102 B2 (Pass) [10][11]
(100 g/m?)
PP nonwoven
None UL 94 VTM-2 [10][11]
(100 g/m?)
Limiting
PP nonwoven
None Oxygen Index  24.2% [10][11]
(100 g/m?)
(Lo
24.5%
Ammonium
Polyphosphat
PP 0.5 yprosp UL 94 V-0 [8]
e/Pentaerythr
itol
(APP/PER)
24.5%
Ammonium
Limiting
Polyphosphat
PP 0.5 Oxygen Index  35.0% [8]
e/Pentaerythr
_ (Lol
itol
(APP/PER)
3.5% Cyclic
Phosphonate  Limiting
PP 15 (PCO0O-900), Oxygen Index ~25% [12]
1% Fumed (Lon
Silica

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

UL 94 Vertical Burning Test
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This test evaluates the vertical burning characteristics of a plastic material. The V-0, V-1, and V-
2 ratings indicate the ability of the material to extinguish after ignition.

Apparatus:

UL 94 vertical burn test chamber

Bunsen burner with a 20 mm high blue flame

Timer

Conditioning chamber (23°C, 50% relative humidity)

Surgical cotton

Specimen Preparation:

o Prepare at least five specimens with nominal dimensions of 125 mm x 13 mm and a
thickness not exceeding 13 mm.

o Condition the specimens for a minimum of 48 hours at 23°C and 50% relative humidity.

Procedure:

Mount a specimen vertically in the test chamber.

e Place a layer of surgical cotton 300 mm below the lower edge of the specimen.

o Apply the Bunsen burner flame to the lower edge of the specimen for 10 seconds.

» Remove the flame and record the afterflame time (t1).

¢ As soon as the flaming ceases, immediately reapply the flame for another 10 seconds.

» Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

o Observe if any flaming drips ignite the cotton below.

» Repeat the test for the remaining specimens.
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Classification Criteria:

Criteria V-0

Afterflame time for
each individual <10s

specimen (t1 or t2)

<30s

<30s

Total afterflame time
for any set of 5

) <50s
specimens (t1 + t2 for

all 5)

<250s

<250s

Afterflame plus
afterglow time for
each individual
) <30s
specimen after the
second flame

application (t2 + t3)

<60s

<60s

Burning drips igniting
No
cotton

No

Yes

Burn to holding clamp No

No

No

Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Apparatus:

Timer

LOI apparatus with a vertical glass chimney

Ignition source (e.g., propane torch)

Oxygen and nitrogen gas cylinders with flow controllers
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Specimen Preparation:

» Prepare at least five specimens of a size suitable for the apparatus (typically 70-150 mm
long, 6.5 mm wide, and 3 mm thick).

« Condition the specimens as per the material specification.

Procedure:

Place a specimen vertically in the glass chimney.

Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate.

Ignite the top of the specimen with the ignition source.

Observe the burning behavior of the specimen.

Adjust the oxygen concentration in subsequent tests to determine the minimum
concentration that supports combustion for a specified duration or extent of burning.

The LOI is expressed as the volume percentage of oxygen in the mixture.

Federal Motor Vehicle Safety Standard (FMVSS) 302
Horizontal Burning Test

This test is used to evaluate the horizontal burning rate of materials used in the occupant
compartments of motor vehicles.[13]

Apparatus:

Horizontal flammability test chamber

Bunsen burner with a 38 mm high flame

Specimen holder (U-shaped frame)

Timer
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Specimen Preparation:

e Prepare at least five specimens, each 102 mm x 356 mm, with a thickness not exceeding 13
mm.[14][15]

» Condition the specimens for at least 24 hours at 21°C and 50% relative humidity.[16]

Procedure:

Mount a specimen in the U-shaped holder.

Place the holder in the test chamber.

Apply the flame to the free end of the specimen for 15 seconds.[15]

After 15 seconds, extinguish the flame.

Measure the time it takes for the flame to travel a marked distance on the specimen.

Calculate the burn rate in mm/minute.

Classification Criteria:

o The material is considered to have passed the test if the burn rate is less than 102
mm/minute.[14][15]

DIN 4102-B2 Flammability Test

This German standard is used to classify the fire behavior of building materials. The B2
classification is for "normally flammable" materials.

Apparatus:
» Vertical flame test apparatus as specified in DIN 50051
o Small flame ignition source

Specimen Preparation:
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» Prepare specimens of the material to be tested.

« Condition the specimens in a standard climate (23°C, 50% relative humidity) for at least 48
hours.

Procedure:
e Mount the specimen vertically in the test apparatus.
o Apply a small flame to the lower edge of the specimen for 15 seconds.

» Observe the flame height and the time it takes to reach a specific mark on the specimen
holder.

Classification Criteria for B2:

o For a 15-second flame application, the flame tip must not reach the 150 mm reference mark
within 20 seconds.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Flame Retardancy Testing

[ —

Sample Preparation

. Specimen Preparation
Y Gl (e.g., Injection Molding)

Polymer + NOR116

Data Analysis & Classification

| UL 94 Vertical Burn [

UL 94 Classification
| (0, v-1,v-2)

Conditioning
(23°C, 50% RH)

; |
a | Limiting Oxygen Index (LOI) |

I LOI Value (%) |

Test Specimen

Test Specimen

| FMVSS 302 Horizontal Burn I

I Burn Rate (mm/min)

sz

DIN 4102-B2

DIN 4102 Classification (B2)

Click to download full resolution via product page

Experimental workflow for flame retardancy testing.

© 2025 BenchChem. All rights reserved.

8/11

Tech Support



https://www.benchchem.com/product/b1143032?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Combustion Cycle (Gas Phase) Inhibition by NOR116

NOR116 (>N-OR)

\

Polymer + Heat

ecomposition ‘{Fhermal Decomposition
A
Feedback Peroxﬁl(l{gé)g;)fz dicals Nitroxyl Radical (>NO¢)
Propagation \\
Combustion

Radical Trapping

(Heat, Flame)

Stable Products

Click to download full resolution via product page

NOR116 radical scavenging mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. explore.azelis.com [explore.azelis.com]

2. tamtranco.com [tamtranco.com]

3. scribd.com [scribd.com]

4. specialchem.com [specialchem.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1143032?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-custom-synthesis
https://explore.azelis.com/en_US/us_case/flamestab-nor-116-ff-evp
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.scribd.com/document/58105521/Basf-flamestab-Nor-116
https://www.specialchem.com/polymer-additives/product/basf-flamestab-nor-116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

. scribd.com [scribd.com]
. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© (0] ~ » &)

. longchangchemical.com [longchangchemical.com]
¢ 10. researchgate.net [researchgate.net]
e 11. researchgate.net [researchgate.net]
e 12. researchgate.net [researchgate.net]

e 13. Automotive Interior Flammability Test | AeroBlaze | Aeroblaze Laboratory
[aeroblazelab.com]

e 14. gesterinstruments.com [gesterinstruments.com]
e 15. label.averydennison.com [label.averydennison.com]
e 16. rosap.ntl.bts.gov [rosap.ntl.bts.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Evaluating the
Flame Retardancy of NOR116]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143032#test-methods-for-flame-retardancy-of-
norl16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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